Cas no 954239-61-3 (Methyl 5-Bromobenzodoxazole-2-carboxylate)

Methyl 5-Bromobenzodoxazole-2-carboxylate structure

954239-61-3 structure

Product Name:Methyl 5-Bromobenzodoxazole-2-carboxylate

CAS No:954239-61-3

MF:C₉H₆BrNO₃

MW:256.052841663361

MDL:MFCD09832200

CID:821426

PubChem ID:51358560

Update Time:2024-10-25

Methyl 5-Bromobenzodoxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-benzooxazole-2-carboxylic acid methyl ester
- 5-Bromo-2-benzoxazolecarboxylic acid methyl ester
- methyl 5-bromo-1,3-benzoxazole-2-carboxylate
- METHYL 5-BROMOBENZO[D]OXAZOLE-2-CARBOXYLATE
- 2-Benzoxazolecarboxylic acid, 5-bromo-, methyl ester
- 6440AC
- FCH1393795
- ST2419596
- AX8212261
- 832B200
- Methyl 5-bromo-2-benzoxazolecarboxylate (ACI)
- DS-15369
- AC-29676
- SCHEMBL21612949
- CS-0150741
- Methyl5-bromobenzo[d]oxazole-2-carboxylate
- DB-080257
- 5-BROmobenZOOXAZOLE-2-CARBOXYLIC ACID METHYL ESTER
- SB40255
- DTXSID60680024
- 954239-61-3
- AKOS016003774
- Methyl 5-Bromobenzoxazole-2-carboxylate
- F13819
- MFCD09832200
- SY108180
- Methyl 5-Bromobenzodoxazole-2-carboxylate
- MDL： MFCD09832200
- Inchi： 1S/C9H6BrNO3/c1-13-9(12)8-11-6-4-5(10)2-3-7(6)14-8/h2-4H,1H3
- InChI Key： RUIPFQNEPKWGDR-UHFFFAOYSA-N
- SMILES： O=C(C1OC2C(=CC(=CC=2)Br)N=1)OC

Computed Properties

Exact Mass: 254.95311g/mol
Monoisotopic Mass: 254.95311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 52.3

Experimental Properties

Boiling Point: 330.4±34.0°C at 760 mmHg

Methyl 5-Bromobenzodoxazole-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature(BD212261)

Methyl 5-Bromobenzodoxazole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0289-1g	5-Bromo-benzooxazole-2-carboxylic acid methyl ester	954239-61-3	96%	1g	4223.25CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0289-5g	5-Bromo-benzooxazole-2-carboxylic acid methyl ester	954239-61-3	96%	5g	14840.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0289-500mg	5-Bromo-benzooxazole-2-carboxylic acid methyl ester	954239-61-3	96%	500mg	2535.65CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0289-250mg	5-Bromo-benzooxazole-2-carboxylic acid methyl ester	954239-61-3	96%	250mg	1687.6CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0289-100mg	5-Bromo-benzooxazole-2-carboxylic acid methyl ester	954239-61-3	96%	100mg	1263.58CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0289-50mg	5-Bromo-benzooxazole-2-carboxylic acid methyl ester	954239-61-3	96%	50mg	1060.05CNY	2021-05-08
Chemenu	CM126591-1g	methyl 5-bromobenzo[d]oxazole-2-carboxylate	954239-61-3	95%	1g	$365	2021-08-05
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Alichem	A081004090-250mg	Methyl 5-bromobenzo[d]oxazole-2-carboxylate	954239-61-3	98%	250mg	$222.99	2023-08-31
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Methyl 5-Bromobenzodoxazole-2-carboxylate Production Method

Production Method 1

132244-31-6

954239-61-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: 1H-Imidazolium, 3-[1-[[2,6-bis(1-methylethyl)phenyl]imino]ethyl]-1-(phenylmethyl… Solvents: Dimethylformamide ; 18 h, 1 atm, 80 °C; 80 °C → 65 °C
1.2 1 h, 65 °C; 65 °C → rt
1.3 Reagents: Water

Reference

: Synthetic method of aromatic heterocyclic formate ester compound using imidazolium chloride as catalyst

, China, , ,

Production Method 2

132244-31-6

954239-61-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: [3,5-Bis[2,6-bis(1-methylethyl)phenyl]-1-methyl-1H-1,2,3-triazolium-4-yl]chloroc… Solvents: Tetrahydrofuran ; rt; 8 h, 80 °C; 80 °C → rt
1.2 Solvents: Dimethylformamide ; rt; 1 h, 80 °C; 80 °C → rt

Reference

: Direct C-H Carboxylation with Carbon Dioxide Using 1,2,3-Triazol-5-ylidene Copper(I) Complexes

Inomata, Hiroshi; Ogata, Kenichi; Fukuzawa, Shin-ichi; Hou, Zhaomin, Organic Letters, 2012, 14(15), 3986-3989

Production Method 3

132244-31-6

954239-61-3

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Molybdenum, hexakis(2-methyl-2-propanolato)di-, (Mo-Mo) Solvents: Dimethylformamide ; 10 h, 75 °C; 75 °C → 50 °C
1.2 2 h, 50 °C

Reference

: Binuclear molybdenum alkoxide as the versatile catalyst for the conversion of carbon dioxide

Chen, Jing-Huo; Deng, Cheng-Hua; Fang, Sheng; Ma, Jian-Gong; Cheng, Peng, Green Chemistry, 2018, 20(5), 989-996

Production Method 4

132244-31-6

954239-61-3

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: 2569247-36-3 Solvents: Dimethylformamide ; 18 h, 101 kPa, 60 °C
1.2 2 h, 50 °C

Reference

: CNN-type binuclear Cu (I) complexes catalyzed direct carboxylation via fixation of CO2 at room temperature

Chen, Fei; Tao, Sheng; Liu, Ning; Dai, Bin, Youji Huaxue, 2022, 42(8), 2471-2480